![molecular formula C21H34N4O B6121064 N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,6-dimethyl-5-hepten-1-amine](/img/structure/B6121064.png)
N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,6-dimethyl-5-hepten-1-amine
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Overview
Description
N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,6-dimethyl-5-hepten-1-amine, also known as A-84543, is a chemical compound that has been extensively studied for its potential therapeutic effects. A-84543 belongs to the class of compounds known as kappa-opioid receptor agonists, which have been shown to have analgesic, anti-inflammatory, and neuroprotective effects.
Mechanism of Action
N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,6-dimethyl-5-hepten-1-amine acts as a selective kappa-opioid receptor agonist, which activates the kappa-opioid receptor in the brain and spinal cord. The activation of the kappa-opioid receptor leads to the inhibition of pain signaling pathways and the release of endogenous opioids, which can produce analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of pain signaling pathways, the release of endogenous opioids, and the activation of neuroprotective pathways. Additionally, this compound has been shown to have anti-inflammatory effects, which may contribute to its analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,6-dimethyl-5-hepten-1-amine in lab experiments is its selectivity for the kappa-opioid receptor, which allows for more precise targeting of pain signaling pathways. Additionally, this compound has been shown to have a low risk of addiction and abuse potential, which makes it an attractive candidate for pain management. However, one limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for research on N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,6-dimethyl-5-hepten-1-amine, including the development of more efficient synthesis methods, the exploration of its potential therapeutic effects in other areas, such as depression and anxiety, and the investigation of its long-term safety and efficacy. Additionally, the development of novel kappa-opioid receptor agonists based on the structure of this compound may lead to the discovery of new compounds with improved pharmacological properties.
Synthesis Methods
The synthesis of N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,6-dimethyl-5-hepten-1-amine involves several steps, including the reaction of piperazine with 4-acetylpyridine, followed by the addition of 2,6-dimethylhept-5-en-1-amine. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,6-dimethyl-5-hepten-1-amine has been extensively studied for its potential therapeutic effects, particularly in the areas of pain management and neuroprotection. Studies have shown that this compound has analgesic effects in animal models of neuropathic pain, inflammatory pain, and cancer pain. Additionally, this compound has been shown to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury.
properties
IUPAC Name |
1-[4-[3-[(2,6-dimethylhept-5-enylamino)methyl]pyridin-2-yl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H34N4O/c1-17(2)7-5-8-18(3)15-22-16-20-9-6-10-23-21(20)25-13-11-24(12-14-25)19(4)26/h6-7,9-10,18,22H,5,8,11-16H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRXXNPFNEJXXHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC=C(C)C)CNCC1=C(N=CC=C1)N2CCN(CC2)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H34N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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